BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Spectroscopic
Properties of Azo Fuchsine (Acid Violet 14)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azo fuchsine

Cat. No.: B1206504

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known spectroscopic properties
of Azo fuchsine, also identified as Acid Violet 14 and C.I. 17080. Due to the limited availability
of specific quantitative data in the public domain, this document synthesizes the existing
information and presents a generalized experimental framework for its characterization.

Core Spectroscopic Data

Azo fuchsine is a single azo class dye with the molecular formula C2sH21N4NaO-S2 and a
molecular weight of 576.58 g/mol [1]. It presents as a red-light purple compound[1]. While
detailed spectroscopic data across a range of solvents is not readily available, the absorption
maximum in an aqueous solution has been reported.
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Property

Data

Solvent/Conditions

Common Name

Azo fuchsine, Acid Violet 14

C.l. Name 17080 -
Molecular Formula C25H21N4Na07S2 -
Molecular Weight 576.58 g/mol -
Absorption Maximum (Amax) 540 nm Aqueous Solution

Molar Absorptivity (€)

Data not available

Solubility

Soluble in water (red solution),
slightly soluble in ethanol and

acetone

Color in Strong Acid

Dark green light for red, diluted
red for blue-ray in

concentrated H2S0Oa

Color in Strong Base

Light red in 10% NaOH

solution

Experimental Protocols: Determination of
Spectroscopic Properties

The following provides a detailed methodology for the characterization of the spectroscopic

properties of Azo fuchsine, based on standard practices for azo dyes.

Sample Preparation

» Stock Solution: Prepare a stock solution of Azo fuchsine of a known concentration (e.g., 1

mg/mL or 1 mM) in a suitable solvent. Given its solubility, deionized water is a primary

choice. For studies in other solvents, ethanol or acetone can be used, though solubility is

limited[1]. Sonication may be required to aid dissolution.

o Working Solutions: Prepare a series of dilutions from the stock solution to be used for

absorbance measurements. The concentration range should be chosen to ensure that the
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absorbance values fall within the linear range of the spectrophotometer (typically 0.1 to 1.0).

UV-Visible Spectrophotometry

 Instrumentation: A dual-beam UV-Vis spectrophotometer is recommended.

e Wavelength Scan: To determine the absorption maximum (Amax), scan a solution of Azo
fuchsine across a wavelength range of at least 300-700 nm. The peak absorbance will
identify the Amax. For Basic Violet 14, the reported Amax in water is 540 nm[2].

o Absorbance Measurements: For quantitative analysis, measure the absorbance of the
prepared working solutions at the determined Amax.

e Solvent Effects (Solvatochromism): To investigate the effect of solvent polarity on the
absorption spectrum, prepare solutions of Azo fuchsine in a range of solvents with varying
polarities (e.g., water, ethanol, methanol, DMSO, acetone, etc.). Record the absorption
spectrum in each solvent to observe any shifts in the Amax.

Determination of Molar Absorptivity (g)

o Beer-Lambert Law Plot: Using the absorbance measurements from the series of dilutions at
the Amax, create a Beer-Lambert Law plot with absorbance on the y-axis and concentration
(in mol/L) on the x-axis.

o Calculation: The molar absorptivity (€) is determined from the slope of the resulting linear
plot, according to the Beer-Lambert Law (A = ebc), where A is absorbance, b is the path
length of the cuvette (typically 1 cm), and c is the concentration.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the key spectroscopic
properties of Azo fuchsine.
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Caption: Experimental workflow for determining the absorption maxima and molar absorptivity
of Azo fuchsine.

Signaling Pathways

Based on available literature, there is no evidence to suggest the involvement of Azo fuchsine
in specific biological signaling pathways. As a synthetic dye, its primary interactions are with
substrates for coloration rather than specific biological receptors or signaling molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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